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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B186151

An in-depth exploration of the chemical properties, structure, and applications of
heptaethylene glycol, a versatile polyether compound integral to advancements in medicinal
chemistry and material science.

Introduction

Heptaethylene glycol (HEG) is a member of the polyethylene glycol (PEG) family, a class of
oligomers and polymers of ethylene oxide.[1][2][3] Characterized by its distinct hydrophilic
nature and biocompatibility, HEG has emerged as a critical component in various scientific and
industrial applications.[4][5] Its structure, comprising seven repeating ethylene glycol units
capped with terminal hydroxyl groups, imparts unique solubility characteristics, making it an
effective solubilizer for hydrophobic molecules and a valuable building block in the synthesis of
more complex chemical entities. This guide provides a detailed overview of the chemical and
physical properties of heptaethylene glycol, its structure, and its significant role in drug
development, particularly as a flexible linker in Proteolysis Targeting Chimeras (PROTACS).

Chemical Structure and Identification

Heptaethylene glycol is a linear polyether with two terminal primary hydroxyl groups. These
hydroxyl groups are the primary sites for chemical modification and conjugation.

IUPAC Name: 2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
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Synonyms: 3,6,9,12,15,18-Hexaoxaicosane-1,20-diol

Chemical Structure:

Caption: Chemical structure of heptaethylene glycol.

Physicochemical Properties

The physical and chemical properties of heptaethylene glycol are summarized in the table

below. These properties are crucial for its application in various formulations and chemical

reactions.
Property Value Reference
Molecular Formula C14H300s
Molecular Weight 326.38 g/mol
CAS Number 5617-32-3
Colorless to light yellow, clear
Appearance o
liquid/oil
Density 1.13 g/cm3 (at 20 °C)
Boiling Point 244 °C at 0.6 mmHg
Not applicable (liquid at room
Melting Point PP (ia
temperature)
B Soluble in water and many
Solubility

organic solvents

Refractive Index

n20D 1.46

pKa

Extremely weak basic

(essentially neutral)

Experimental Protocols for Property Determination

Detailed methodologies for the determination of key physical properties of heptaethylene

glycol are outlined below. These protocols are based on standard laboratory practices for
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liquid organic compounds.

Determination of Boiling Point (Thiele Tube Method)

Objective: To determine the boiling point of heptaethylene glycol at reduced pressure.
Materials:

o Heptaethylene glycol sample

» Thiele tube filled with mineral oil

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small test tube

» Rubber band or wire for attachment

e Heating source (Bunsen burner or heating mantle)

Vacuum source and manometer

Procedure:

Place a small amount (approximately 0.5 mL) of heptaethylene glycol into the small test
tube.

« Invert the capillary tube (sealed end up) and place it inside the test tube containing the
sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat-
transfer medium (mineral oil) is above the level of the sample.
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e Connect the Thiele tube to a vacuum source and a manometer to maintain a constant
pressure (e.g., 0.6 mmHg).

o Gently heat the side arm of the Thiele tube. A slow, steady stream of bubbles will emerge
from the open end of the capillary tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
e Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn back into the capillary tube. Record this temperature and the corresponding pressure.

Determination of Density (Pycnometer Method)

Objective: To determine the density of heptaethylene glycol at a specific temperature.
Materials:

o Heptaethylene glycol sample

Pycnometer (a specific volume glass flask)

Analytical balance

Constant temperature water bath (e.g., 20 °C)

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (ma).

Fill the pycnometer with distilled water and place it in the constant temperature water bath
until it reaches thermal equilibrium (e.g., 20 °C).

Carefully remove any excess water from the top of the pycnometer and dry the outside.
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» Weigh the pycnometer filled with water and record its mass (mz).
o Empty and thoroughly dry the pycnometer.

 Fill the pycnometer with heptaethylene glycol and allow it to reach thermal equilibrium in
the water bath.

 Remove any excess liquid, dry the exterior, and weigh the pycnometer filled with the sample,
recording its mass (ms).

o The density of heptaethylene glycol (p_sample) is calculated using the following formula,
where p_water is the known density of water at the experimental temperature:

p_sample = [(ms3 - m1) / (mz2 - m1)] * p_water

Determination of Refractive Index (Abbe Refractometer)

Objective: To measure the refractive index of heptaethylene glycol.

Materials:

Heptaethylene glycol sample

Abbe refractometer

Constant temperature water circulator (e.g., 20 °C)

Dropper

Lens paper and ethanol for cleaning

Procedure:

e Turn on the refractometer and the constant temperature water circulator, setting the
temperature to 20 °C.

» Clean the prism surfaces of the refractometer with lens paper and a small amount of ethanol.

e Place a few drops of heptaethylene glycol onto the lower prism using a clean dropper.
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e Close the prisms and ensure the liquid spreads evenly between them.

e Look through the eyepiece and adjust the light source and mirror to obtain the best
illumination.

e Turn the coarse adjustment knob until the light and dark fields appear in the field of view.
o Use the fine adjustment knob to bring the dividing line exactly to the center of the crosshairs.

e If the dividing line is colored, adjust the chromaticity compensator until the line is sharp and
achromatic.

¢ Read the refractive index value from the scale.

Synthesis of Heptaethylene Glycol

Heptaethylene glycol can be synthesized through various methods. One common laboratory-
scale synthesis involves a Williamson ether synthesis-type reaction.

Synthesis from Tetraethylene Glycol and Triethylene
Glycol Monobenzenesulfonate

Reaction Scheme: This method involves the reaction of the sodium salt of tetraethylene glycol
with triethylene glycol monobenzenesulfonate.

Protocol:

» Dissolve one molar equivalent of sodium metal in at least five molar equivalents of
tetraethylene glycol. This is an exothermic reaction and should be performed with caution in
an inert atmosphere (e.g., under nitrogen or argon).

» To the resulting sodium tetraethylene glycolate solution, add one molar equivalent of
triethylene glycol monobenzenesulfonate.

o Heat the reaction mixture to a temperature between 100 °C and 150 °C.

e Maintain this temperature until the reaction is substantially complete, which can be
monitored by the precipitation of sodium benzenesulfonate.
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» After cooling, remove the insoluble sodium benzenesulfonate salt by filtration.

+ The crude heptaethylene glycol is then purified by fractional distillation under vacuum to
separate it from the excess tetraethylene glycol and any other byproducts.

Preparation of Sodium Tetraethylene Glycolate

Tetraethylene Glycol (excess)

Sodium Metal Sodium Tetraethylene Glycolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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